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Compound of Interest

Compound Name: 5'-Hydroxypropranolol

CAS No.: 81907-82-6

Cat. No.: B162574

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5'-Hydroxypropranolol is a significant human metabolite of the widely prescribed beta-

blocker, propranolol. As the study of drug metabolites is crucial for a comprehensive

understanding of a drug's efficacy, safety, and disposition, this guide provides a detailed

technical overview of 5'-Hydroxypropranolol. We will delve into its chemical identity,

synthesis, metabolic pathways, analytical quantification, and pharmacological relevance,

offering valuable insights for professionals in pharmaceutical research and development.

Core Chemical Identifiers and Physicochemical
Properties
A precise understanding of a compound's chemical identity is fundamental for any scientific

investigation. Herein, we present the core chemical identifiers for 5'-Hydroxypropranolol.
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Identifier Value Source

CAS Number 81907-82-6

IUPAC Name

5-[2-hydroxy-3-[(1-

methylethyl)amino]propoxy]-1-

naphthalenol

Chemical Formula C₁₆H₂₁NO₃

Molecular Weight 275.3 g/mol

SMILES String
OC(CNC(C)C)COC1=CC=CC2

=C1C=CC=C2O

InChIKey
WMYPGILKDMWISO-

UHFFFAOYSA-N

Further physicochemical properties, such as pKa and logP, are crucial for predicting the

absorption, distribution, metabolism, and excretion (ADME) of a compound. While specific

experimentally determined values for 5'-Hydroxypropranolol are not readily available in the

searched literature, computational estimations can provide valuable insights for drug

development professionals.

Metabolic Formation and Significance
5'-Hydroxypropranolol is a primary product of the phase I metabolism of propranolol. This

biotransformation is predominantly catalyzed by the polymorphic cytochrome P450 enzyme,

CYP2D6. The formation of 5'-hydroxypropranolol, along with other hydroxylated metabolites

like 4'-hydroxypropranolol, is a key step in the clearance of propranolol from the body.

The rate of formation of 5'-hydroxypropranolol can be indicative of an individual's CYP2D6

phenotype, which can range from poor to ultrarapid metabolizers. Consequently, the

concentration of this metabolite has potential as a clinical biomarker for CYP2D6 activity, which

could aid in personalizing propranolol dosage regimens to optimize therapeutic outcomes and

minimize adverse effects.

Following its formation, 5'-hydroxypropranolol undergoes phase II metabolism, primarily

through glucuronidation, to form more water-soluble conjugates that are readily excreted in the
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urine.
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Metabolic pathway of propranolol to 5'-hydroxypropranolol and its subsequent

glucuronidation.

Synthesis of 5'-Hydroxypropranolol
The availability of pure 5'-hydroxypropranolol is essential for its use as an analytical standard

and for in-depth pharmacological studies. While chemical synthesis can be challenging,

enzymatic synthesis offers a highly regioselective and efficient alternative.

Enzymatic Synthesis Using an Evolved Peroxygenase
An evolved, self-sufficient peroxygenase from the fungus Agrocybe aegerita has been

successfully employed for the selective synthesis of 5'-hydroxypropranolol[1][2]. This

biocatalytic approach offers high yields and avoids the harsh conditions and byproducts

associated with traditional chemical synthesis[1][2].

Experimental Protocol: Enzymatic Synthesis and Quantification

Reaction Setup:
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Prepare a reaction mixture containing propranolol (e.g., 10 mM) in a suitable buffer (e.g.,

100 mM potassium phosphate, pH 7.0).

Add the purified evolved peroxygenase enzyme.

Initiate the reaction by adding a source of hydrogen peroxide (e.g., an in situ generation

system using methanol as a sacrificial electron donor)[1].

Incubate the reaction at a controlled temperature (e.g., 30°C) with agitation.

Reaction Quenching and Sample Preparation:

Stop the reaction by heat inactivation (e.g., 70°C for 10 minutes).

Centrifuge the sample to remove any precipitated enzyme.

The supernatant containing 5'-hydroxypropranolol can be directly used for analysis or

further purification.

HPLC Quantification:

Column: Waters Xterra RP18 column (4.6 x 150 mm, 3.5 µm) or equivalent.

Mobile Phase: A gradient of acetonitrile and water containing a small percentage of an ion-

pairing agent like trifluoroacetic acid (TFA).

Flow Rate: 1.0 mL/min.

Detection: UV detection at 280 nm.

Quantification: Based on a calibration curve generated using a 5'-hydroxypropranolol
standard.
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Workflow for the enzymatic synthesis and HPLC quantification of 5'-hydroxypropranolol.

Analytical Methods for Quantification in Biological
Matrices
Accurate and sensitive quantification of 5'-hydroxypropranolol in biological samples, such as

plasma, is essential for pharmacokinetic studies and for its evaluation as a biomarker. While

HPLC with UV detection is suitable for quantifying the product of a synthesis reaction, more

sensitive methods like liquid chromatography-tandem mass spectrometry (LC-MS/MS) are

required for the low concentrations typically found in biological fluids.

Key Considerations for LC-MS/MS Method Development:

Sample Preparation: An efficient extraction method is crucial to remove interfering

substances from the plasma matrix. This can include protein precipitation, liquid-liquid

extraction, or solid-phase extraction.

Chromatographic Separation: A reversed-phase C18 column is commonly used to separate

5'-hydroxypropranolol from its isomers and other metabolites.

Mass Spectrometry Detection: A triple quadrupole mass spectrometer operating in multiple

reaction monitoring (MRM) mode provides the high selectivity and sensitivity needed for
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bioanalysis. Specific precursor-to-product ion transitions for 5'-hydroxypropranolol and a

suitable internal standard must be optimized.

While a specific, fully detailed and validated LC-MS/MS protocol for 5'-hydroxypropranolol
was not found in the provided search results, methods for the simultaneous quantification of

propranolol and its other hydroxylated metabolites in human plasma have been published and

can serve as a strong starting point for method development[3].

Pharmacological Activity
Propranolol is a non-selective beta-adrenergic receptor antagonist, meaning it blocks both β1

and β2 receptors[4]. These receptors are G-protein coupled receptors that, upon stimulation by

catecholamines like epinephrine and norepinephrine, trigger a signaling cascade that leads to

various physiological responses, including increased heart rate and contractility[5]. By blocking

these receptors, propranolol reduces cardiac workload, making it effective in treating conditions

like hypertension and angina[5].

While the pharmacological activity of 4'-hydroxypropranolol has been more extensively studied,

it is reported that 5'-hydroxypropranolol is equipotent to the parent drug, propranolol, as a

beta-receptor antagonist[6]. This suggests that 5'-hydroxypropranolol likely contributes to the

overall therapeutic effect of propranolol. However, detailed studies on its binding affinity (Ki or

IC50 values) at β1 and β2 receptors and its functional activity profile (e.g., antagonist versus

partial agonist) are not extensively available in the public domain.
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Simplified signaling pathway of beta-adrenergic receptors and the antagonistic action of

propranolol and its active metabolite.
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Conclusion
5'-Hydroxypropranolol is a key metabolite in the disposition of propranolol, with significant

pharmacological activity and potential as a biomarker for CYP2D6-mediated drug metabolism.

This guide has provided a comprehensive overview of its chemical properties, metabolic

formation, synthesis, and analytical considerations. Further research into its specific

pharmacological profile and the development of validated bioanalytical methods will continue to

enhance our understanding of its role in the clinical effects of propranolol and its utility in

personalized medicine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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